4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H14FNO2S/c21-18-10-14-20(15-11-18)25(23,24)22-19-12-8-17(9-13-19)7-6-16-4-2-1-3-5-16/h1-5,8-15,22H
• InChI Key: QMZNERGDHQXWCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H14FNO2S
• Molecular Weight: 351.4 g/mol

Description

“4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamide” is a chemical compound with the molecular formula C20H14FNO2S. It has a molecular weight of 351.39.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 20 carbon atoms, 14 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamidehenyl-4-ethynylbenzenesulfonamide has been studied extensively for its potential applications in a range of areas. It has been used as a precursor for the synthesis of pharmaceuticals and other drugs, as well as for the development of novel materials. It has also been studied for its potential use in drug delivery systems, as it is highly soluble in water and has low toxicity.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamidehenyl-4-ethynylbenzenesulfonamide is not yet fully understood. However, it is known that the compound binds to certain proteins, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. This binding can affect the activity of these enzymes and, consequently, the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamidehenyl-4-ethynylbenzenesulfonamide has been studied for its potential effects on biochemical and physiological processes. Studies have shown that the compound can inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been found to have an effect on the activity of certain proteins, such as thymidylate synthase, which is involved in DNA replication.

Advantages and Limitations for Lab Experiments

The use of 4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamidehenyl-4-ethynylbenzenesulfonamide in laboratory experiments provides a number of advantages. Its high solubility in water makes it easy to work with, and its low toxicity makes it safe to use. Furthermore, its stability makes it suitable for use in a variety of conditions. However, the compound is not suitable for use in some experiments, as its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

There are a number of potential future directions for the use of 4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamidehenyl-4-ethynylbenzenesulfonamide. One potential direction is the development of novel drug delivery systems, as the compound has been found to have an effect on the activity of certain proteins involved in drug metabolism. Another potential direction is the use of the compound as a precursor for the synthesis of pharmaceuticals and other drugs. Additionally, the compound could be used in materials science, as it has been found to exhibit a wide range of properties. Finally, further research could be done to better understand the compound’s effects on biochemical and physiological processes.

Synthesis Methods

4-fluoro-N-[4-(2-phenylethynyl)phenyl]benzenesulfonamidehenyl-4-ethynylbenzenesulfonamide can be synthesized by a variety of methods. The most commonly used method is the direct sulfonation of 4-fluoro-N-phenyl-4-ethynylbenzene. This method involves the introduction of a sulfonating agent, such as sulfur trioxide, to the compound in an inert atmosphere. The reaction is typically carried out at a temperature of between 0 and 10°C. The resulting product is then isolated and purified by recrystallization.